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Compound of Interest

Compound Name: Benz(j)aceanthrylene

Cat. No.: B1222035 Get Quote

An In-depth Examination of the Polycyclic Aromatic Hydrocarbon: Benz(j)aceanthrylene,

Including its Physicochemical Properties, Toxicological Profile, and Methodologies for its Study.

Introduction
Benz(j)aceanthrylene is a polycyclic aromatic hydrocarbon (PAH) characterized by a fused

five-ring structure.[1] As a cyclopenta-fused PAH, it is a product of combustion processes and

has been detected in urban air samples.[2][3] This compound is of significant interest to

researchers in toxicology, environmental science, and drug development due to its potent

mutagenic and carcinogenic properties.[2][4] The International Agency for Research on Cancer

(IARC) has classified Benz(j)aceanthrylene as a Group 2B carcinogen, meaning it is possibly

carcinogenic to humans.[5] This guide provides a comprehensive overview of its chemical

properties, toxicological data, and relevant experimental protocols.

Chemical and Physical Properties
Benz(j)aceanthrylene is a solid, non-volatile compound with the molecular formula C₂₀H₁₂.[1]

[6] Its complex aromatic structure is the basis for its chemical and biological activities.
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Property Value Source

CAS Number 202-33-5 [1][6][7][8]

Molecular Formula C₂₀H₁₂ [1][6][7][9]

Molecular Weight 252.31 g/mol [1][6][9]

IUPAC Name cyclopenta[ij]tetraphene [8]

logP 5.630 [9]

Water Solubility (log10ws) -7.74 [9]

Boiling Point (Tb) 766.84 K [9]

Melting Point (Tf) 516.22 K [9]

Structure of Benz(j)aceanthrylene:

Caption: 2D representation of Benz(j)aceanthrylene's fused ring system.

Toxicology and Carcinogenicity
Benz(j)aceanthrylene is recognized for its genotoxic effects.[2] It is a frameshift mutagen that

requires metabolic activation to exert its mutagenic activity, similar to the well-studied PAH,

benzo[a]pyrene.[4] Studies have shown that Benz(j)aceanthrylene induces DNA damage and

is significantly more potent than benzo[a]pyrene in this regard.[2][10]

Mechanism of Action and Signaling Pathways
The genotoxicity of Benz(j)aceanthrylene is initiated by its metabolic activation, primarily by

cytochrome P450 enzymes. This process can lead to the formation of reactive epoxides in both

the bay-region and the cyclopenta-ring.[3][11] These epoxides can then form adducts with

DNA, leading to mutations and initiating carcinogenesis. The resulting DNA damage triggers a

cellular response signaling cascade.
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Caption: DNA damage signaling pathway induced by Benz(j)aceanthrylene.

Quantitative Toxicological Data
Recent studies have quantified the presence of Benz(j)aceanthrylene in urban air and

assessed its genotoxic potency relative to benzo[a]pyrene.

Parameter Location
Concentration
(pg/m³)

Reference

Air Concentration Stockholm, Sweden 1.57 - 12.7 [2][10]

Air Concentration Limeira, Brazil 19.6 - 30.2 [2][10]

Comparison with
Benzo[a]pyrene (B[a]P)

Potency Factor Reference

Induction of pChk1
12.5-fold more potent than

B[a]P
[10]

Induction of γH2AX
33.3-fold more potent than

B[a]P
[10]

Experimental Methodologies
Mutagenicity Assessment: Ames Test
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The mutagenic potential of Benz(j)aceanthrylene has been evaluated using the Salmonella

bacterial system (Ames test).[4] This test assesses the ability of a chemical to induce mutations

in a histidine-requiring strain of Salmonella typhimurium.

Preparation

Incubation

Plating and Observation

Benz(j)aceanthrylene

Incubate B[j]A, S9,
and Bacteria

Liver S9 Fraction
(Metabolic Activation)

Salmonella typhimurium
(his- strain)

Plate on Histidine-deficient
Medium

Count Revertant Colonies

Cell Viability

DNA Damage

HepG2 Cell Culture Expose to
Benz(j)aceanthrylene

MTT Assay

Comet Assay

Immunocytochemistry
(γH2AX staining)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1222035?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6338375/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Air Particulate Matter
Sample Collection

Solvent Extraction

Sample Cleanup
(e.g., Solid Phase Extraction)

LC-GC/MS Analysis

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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